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Compound of Interest

Compound Name: 3-Methylcyclohexene

Cat. No.: B1581247

An In-depth Technical Guide to 3-Methylcyclohexene: Chemical Properties and Physical Data

Introduction

3-Methylcyclohexene is a cyclic olefin, an organic compound characterized by a six-
membered ring containing one double bond and a methyl substituent on the carbon adjacent to
the double bond.[1] It is a colorless, volatile liquid with a distinct odor.[2][3] As a member of the
alkene family, its chemical reactivity is dominated by the carbon-carbon double bond, making it
susceptible to addition and oxidation reactions.[3] This compound and its isomers, 1-
methylcyclohexene and 4-methylcyclohexene, are utilized as intermediates in organic synthesis
for the production of various chemicals, fragrances, and pharmaceuticals.[1][3] This guide
provides a comprehensive overview of the chemical and physical properties of 3-
methylcyclohexene, along with detailed experimental protocols for its synthesis and analysis.

Physical and Chemical Properties

The physical and chemical data for 3-methylcyclohexene are summarized in the tables below.
This information is crucial for its handling, storage, and application in various chemical
processes.

General and Physical Properties
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Property Value References
Molecular Formula C7Ha12 [21[41[5]
Molecular Weight 96.17 g/mol [2][41[5]

CAS Number 591-48-0 [41[5]
Appearance Colorless liquid [11[31[6]
Odor Distinct smell [2][3]

Boiling Point 104 - 105 °C (11041071
Melting Point -124 °C [1107]
Density 0.800 - 0.805 g/mL [1]14]
Specific Gravity 0.80 [41[6]

Refractive Index

1.4425 - 1.4445

[417]

Flash Point -3°C [41[7]
Critical Temperature 301 °C [8]
Critical Pressure 34.6 atm [8]
Enthalpy of Vaporization 350 kJ/mol 9]

Solubility

3-Methylcyclohexene is a non-polar compound and its solubility is governed by the "like

dissolves like" principle.[2]
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Solvent Solubility References
Water Insoluble [21[7]

Alcohol Soluble

Ether Soluble

Benzene Soluble [2]

Hexane Soluble [2]
Chloroform Soluble [2]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3-methylcyclohexene are essential

for researchers. The following protocols are derived from established laboratory procedures.

Synthesis of 3-Methylcyclohexene via Reductive
Cleavage of 3-Methyl-2-cyclohexen-1-ol

This method provides a direct route to 3-methylcyclohexene.[10]

Materials:

o Amalgamated zinc powder

3-Methyl-2-cyclohexen-1-ol

Anhydrous ether

2.6 M Hydrogen chloride in anhydrous ether

10% Aqueous sodium hydrogen carbonate

Saturated aqueous sodium chloride

Magnesium sulfate
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Procedure:

A 1-liter, three-necked, round-bottomed flask is equipped with a mechanical stirrer, a reflux
condenser with a dry nitrogen source, and a pressure-equalizing addition funnel.

The flask is charged with 196 g of dry amalgamated zinc powder, 22.4 g of 3-methyl-2-
cyclohexen-1-ol, and 280 mL of anhydrous ether.[10]

The flask is cooled to -15 °C in an ethanol-water-dry ice bath.
The mixture is stirred gently for 5 minutes, after which vigorous stirring is initiated.

153 mL of 2.6 M hydrogen chloride in anhydrous ether is added dropwise over 1.5 hours,
maintaining the temperature at -15 °C.[10]

After the addition is complete, the mixture is stirred for an additional hour at -15 °C.
The reaction mixture is filtered, and the zinc residue is washed with several portions of ether.

The combined ethereal solutions are washed sequentially with two 50-mL portions of water,
50 mL of 10% aqueous sodium hydrogen carbonate, and two 50-mL portions of saturated
agueous sodium chloride.[10]

The organic layer is dried over magnesium sulfate.

The ether is carefully removed by distillation through a Dufton column at atmospheric
pressure.

The residual solution is transferred to a smaller apparatus and distilled to yield 3-
methylcyclohexene at 103-104 °C.[10]

Spectroscopic Analysis Workflow

A general workflow for the spectroscopic analysis of methylcyclohexene isomers is presented

below. This is crucial for confirming the identity and purity of the synthesized product.[11]

Procedure:
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o Sample Preparation: The synthesized 3-methylcyclohexene is prepared for analysis. For
GC-MS, a dilute solution in a volatile solvent is typically used. For NMR, the sample is
dissolved in a deuterated solvent like CDCIs.[12][13] For IR spectroscopy, a neat liquid
sample can be used.[11]

o Gas Chromatography-Mass Spectrometry (GC-MS): The sample is injected into a gas
chromatograph to separate it from any impurities or isomers. The separated components
then enter a mass spectrometer for ionization and fragmentation, providing a mass spectrum
that helps in identifying the compound based on its mass-to-charge ratio and fragmentation
pattern.[11]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both H and 13C NMR spectra are
acquired. For 3-methylcyclohexene, *H NMR will show characteristic signals for the vinylic
protons and the methyl group protons, which will appear as a doublet. 33C NMR will show
seven distinct carbon signals due to the lack of symmetry.[11]

« Infrared (IR) Spectroscopy: An IR spectrum is obtained to identify the functional groups
present. Key vibrational modes for 3-methylcyclohexene include the =C-H stretch around
3017 cm~1, the C-H stretch of saturated carbons between 2830-2960 cm~1, and the C=C
stretch around 1650 cm~1.[11]

o Data Analysis: The obtained spectra are analyzed and compared with reference spectra to
confirm the structure and purity of the 3-methylcyclohexene.

Visualizations

The following diagrams illustrate key experimental and logical workflows related to 3-
methylcyclohexene.
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Starting Materials:
3-Methyl-2-cyclohexen-1-ol,
Amalgamated Zinc, Ether, HCI

Reductive Cleavage Reaction

(-15 °C)

Filtration to Remove Zinc

Aqueous Work-up

(Wash with H20, NaHCOs3, Brine)

Drying with MgSOa

Distillation

@ 3-Methylcyclo@

Spectroscopic Analysis
(GC-MS, NMR, IR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methylcyclohexene chemical properties and physical
data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581247#3-methylcyclohexene-chemical-properties-
and-physical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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